Cas no 2171189-02-7 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamido-2-methylpropanoic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamido-2-methylpropanoic acid
• CAS No: 2171189-02-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6053695
• PubChem ID: 165811857
• Update Time: 2025-10-30

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamido-2-methylpropanoic acid
• 2171189-02-7
• EN300-1491296
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]-2-methylpropanoic acid

• Inchi： 1S/C26H32N2O5/c1-25(2,3)21(22(29)28(6)26(4,5)23(30)31)27-24(32)33-15-20-18-13-9-7-11-16(18)17-12-8-10-14-19(17)20/h7-14,20-21H,15H2,1-6H3,(H,27,32)(H,30,31)/t21-/m0/s1
• InChI Key： LZPMLQWFTMSTET-NRFANRHFSA-N
• SMILES： O(C(N[C@@H](C(N(C)C(C(=O)O)(C)C)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamido-2-methylpropanoic acid

Recent Advances in the Study of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamido-2-methylpropanoic acid (CAS: 2171189-02-7)

The compound 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamido-2-methylpropanoic acid (CAS: 2171189-02-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group, is pivotal in peptide synthesis and drug development. The Fmoc group is widely utilized for its stability and ease of removal under mild conditions, making this compound a valuable intermediate in the synthesis of biologically active peptides and small molecules.

Recent studies have focused on optimizing the synthesis and application of 2171189-02-7 in solid-phase peptide synthesis (SPPS). A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in improving the yield and purity of peptide chains, particularly those with sterically hindered amino acids. The study demonstrated that the incorporation of this compound as a building block significantly reduces side reactions, such as epimerization, which is a common challenge in peptide synthesis. These findings underscore its potential in the production of therapeutic peptides with enhanced efficacy and reduced impurities.

In addition to its synthetic utility, 2171189-02-7 has been investigated for its potential biological activities. A preclinical study published in Bioorganic & Medicinal Chemistry Letters explored its interactions with specific protein targets involved in inflammatory pathways. The results indicated moderate inhibitory activity against key enzymes, suggesting its possible application in the development of anti-inflammatory agents. However, further optimization of its pharmacokinetic properties is required to enhance its bioavailability and therapeutic index.

The stability and handling of 2171189-02-7 have also been subjects of recent research. A 2024 study in Organic Process Research & Development evaluated its storage conditions and degradation pathways. The findings revealed that the compound is sensitive to moisture and light, necessitating storage under inert atmospheres and at low temperatures. These insights are critical for ensuring the reproducibility of synthetic processes and the scalability of production for industrial applications.

Looking ahead, the versatility of 2171189-02-7 positions it as a promising candidate for further exploration in drug discovery and development. Ongoing research aims to expand its applications beyond peptide synthesis, including its use in the design of prodrugs and targeted delivery systems. Collaborative efforts between academic and industrial researchers are expected to drive innovations in its utilization, paving the way for novel therapeutic interventions.